Cas no 867040-43-5 (6-chloro-4-(4-ethylpiperazin-1-yl)-3-(4-methoxybenzenesulfonyl)quinoline)

• Product Name: 6-chloro-4-(4-ethylpiperazin-1-yl)-3-(4-methoxybenzenesulfonyl)quinoline
• CAS No: 867040-43-5
• MF: C₂₂H₂₄ClN₃O₃S
• MW: 445.9622631073
• CID: 5948248
• PubChem ID: 16807336
• Update Time: 2025-06-25

6-chloro-4-(4-ethylpiperazin-1-yl)-3-(4-methoxybenzenesulfonyl)quinoline Chemical and Physical Properties

Names and Identifiers

• 6-chloro-4-(4-ethylpiperazin-1-yl)-3-(4-methoxybenzenesulfonyl)quinoline
• Quinoline, 6-chloro-4-(4-ethyl-1-piperazinyl)-3-[(4-methoxyphenyl)sulfonyl]-
• 867040-43-5
• CCG-138145
• 6-chloro-4-(4-ethylpiperazin-1-yl)-3-(4-methoxyphenyl)sulfonylquinoline
• F1607-1105
• AKOS001858496

• Inchi： 1S/C22H24ClN3O3S/c1-3-25-10-12-26(13-11-25)22-19-14-16(23)4-9-20(19)24-15-21(22)30(27,28)18-7-5-17(29-2)6-8-18/h4-9,14-15H,3,10-13H2,1-2H3
• InChI Key： BKBKFEUPWUJLKJ-UHFFFAOYSA-N
• SMILES： N1C2C(=CC(Cl)=CC=2)C(N2CCN(CC)CC2)=C(S(C2=CC=C(OC)C=C2)(=O)=O)C=1

Computed Properties

• Exact Mass: 445.1226905g/mol
• Monoisotopic Mass: 445.1226905g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 657
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 71.1Ų

Experimental Properties

• Density: 1.304±0.06 g/cm3(Predicted)
• Boiling Point: 634.7±55.0 °C(Predicted)
• pka: 7.43±0.10(Predicted)

Additional information on 6-chloro-4-(4-ethylpiperazin-1-yl)-3-(4-methoxybenzenesulfonyl)quinoline

Comprehensive Overview of 6-Chloro-4-(4-ethylpiperazin-1-yl)-3-(4-methoxybenzenesulfonyl)quinoline (CAS No. 867040-43-5)

6-Chloro-4-(4-ethylpiperazin-1-yl)-3-(4-methoxybenzenesulfonyl)quinoline (CAS No. 867040-43-5) is a synthetic quinoline derivative that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features and potential applications. This compound, characterized by its chloro, ethylpiperazine, and methoxybenzenesulfonyl substituents, exhibits a diverse range of biological activities, making it a subject of interest for drug discovery and development.

The molecular structure of 6-chloro-4-(4-ethylpiperazin-1-yl)-3-(4-methoxybenzenesulfonyl)quinoline combines a quinoline core with functional groups that enhance its solubility and binding affinity. The presence of the 4-ethylpiperazin-1-yl moiety is particularly noteworthy, as piperazine derivatives are known to improve pharmacokinetic properties in medicinal chemistry. Meanwhile, the 4-methoxybenzenesulfonyl group contributes to the compound's stability and reactivity, enabling its use in various synthetic pathways.

In recent years, researchers have explored the potential of CAS No. 867040-43-5 in targeting specific biological pathways. For instance, quinoline derivatives are often investigated for their role in modulating enzyme activity or receptor interactions. This compound's chloro substituent at the 6-position may further enhance its electronic properties, making it a candidate for applications in fluorescence-based assays or as a scaffold for designing novel inhibitors.

The synthesis of 6-chloro-4-(4-ethylpiperazin-1-yl)-3-(4-methoxybenzenesulfonyl)quinoline typically involves multi-step organic reactions, including sulfonylation and nucleophilic substitution. Advanced techniques such as HPLC and NMR spectroscopy are employed to ensure purity and structural confirmation. Given the growing demand for high-purity chemical intermediates, this compound is often supplied to research laboratories and pharmaceutical companies for further investigation.

From an industrial perspective, CAS No. 867040-43-5 aligns with the trend toward targeted drug delivery and personalized medicine. Its structural versatility allows for modifications that can optimize bioavailability and reduce off-target effects. Additionally, the rise of AI-driven drug discovery has increased the need for well-characterized compounds like this one, as they serve as valuable inputs for machine learning models predicting molecular interactions.

Environmental and safety considerations are also critical when handling 6-chloro-4-(4-ethylpiperazin-1-yl)-3-(4-methoxybenzenesulfonyl)quinoline. While it is not classified as a hazardous material, standard laboratory precautions should be followed to minimize exposure. Researchers are encouraged to consult safety data sheets (SDS) and adhere to guidelines for chemical storage and disposal.

In summary, 6-chloro-4-(4-ethylpiperazin-1-yl)-3-(4-methoxybenzenesulfonyl)quinoline (CAS No. 867040-43-5) represents a promising compound in the realm of medicinal chemistry and drug development. Its unique structure, combined with the growing interest in quinoline-based therapeutics, positions it as a valuable tool for researchers aiming to address unmet medical needs. As the scientific community continues to explore its potential, this compound may pave the way for innovative treatments in the future.